Cas no 1704986-33-3 (2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one)

• Product Name: 2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one
• CAS No: 1704986-33-3
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 6142713
• PubChem ID: 90559930
• Update Time: 2025-07-18

2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one
• 2-phenyl-1-(4-(quinoxalin-2-yloxy)piperidin-1-yl)ethanone
• AKOS024852175
• 1704986-33-3
• 2-phenyl-1-(4-quinoxalin-2-yloxypiperidin-1-yl)ethanone
• F6359-4147
• 2-phenyl-1-[4-(quinoxalin-2-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C21H21N3O2/c25-21(14-16-6-2-1-3-7-16)24-12-10-17(11-13-24)26-20-15-22-18-8-4-5-9-19(18)23-20/h1-9,15,17H,10-14H2
• InChI Key： YYAZJIFFOXVEIO-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CCN(C(CC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one

Comprehensive Overview of 2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one (CAS No. 1704986-33-3): Properties, Applications, and Research Insights

2-phenyl-1-4-(quinoxalin-2-yloxy)piperidin-1-ylethan-1-one (CAS No. 1704986-33-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines a piperidine core with quinoxaline and phenyl moieties, making it a versatile scaffold for drug discovery. Its unique architecture enables interactions with various biological targets, particularly in central nervous system (CNS) disorders and enzyme modulation. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR ligand, aligning with current trends in precision medicine.

The compound’s synthetic pathway often involves multi-step organic reactions, including N-alkylation and etherification, which are critical for achieving high purity. Analytical techniques like HPLC and LC-MS are essential for quality control, especially given the growing demand for high-purity intermediates in API manufacturing. Recent publications highlight its role in optimizing bioavailability and blood-brain barrier penetration—key challenges in modern neuropharmacology.

In the context of AI-driven drug design, 1704986-33-3 has been featured in molecular docking studies targeting neurodegenerative diseases. Its quinoxaline-2-yloxy fragment exhibits π-stacking capabilities, a hotspot in computational chemistry forums. This aligns with frequent search queries such as "small molecules for Alzheimer’s" or "quinoxaline derivatives in drug discovery", reflecting broader interest in structure-activity relationships (SAR).

From an industrial perspective, the compound’s patent landscape reveals applications in orphan drug formulations and combination therapies. Regulatory databases classify it under non-hazardous research chemicals, though proper GLP compliance is advised during handling. Environmental concerns related to green chemistry have also spurred innovations in its synthesis, such as catalytic methods reducing heavy metal waste.

Ongoing clinical investigations explore its metabolic stability and toxicity profiles, addressing common questions like "how to improve half-life of piperidine-based drugs". Collaborative studies between academia and biotech firms emphasize its potential in personalized medicine, particularly for rare genetic disorders. As high-throughput screening technologies advance, 1704986-33-3 continues to serve as a reference compound in target validation assays.

Future directions may involve nanocarrier delivery systems to enhance its therapeutic index, a topic trending in nanomedicine research. The compound’s logP and PSA values (frequently searched parameters) suggest suitability for lipophilic formulations. With the rise of open-source drug discovery, crowdsourced data on this molecule could accelerate its translation from bench to bedside.